Cas no 90012-86-5 (Adenosine, 2',3'-dideoxy-3'-[(diethoxyphosphinyl)methyl]-, 5'-benzoate)

• Product Name: Adenosine, 2',3'-dideoxy-3'-[(diethoxyphosphinyl)methyl]-, 5'-benzoate
• CAS No: 90012-86-5
• MF: C₂₂H₂₈N₅O₆P
• MW: 489.461385726929
• CID: 796525
• PubChem ID: 13340345
• Update Time: 2025-04-19

Adenosine, 2',3'-dideoxy-3'-[(diethoxyphosphinyl)methyl]-, 5'-benzoate Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2',3'-dideoxy-3'-[(diethoxyphosphinyl)methyl]-, 5'-benzoate
• [(2S,3S,5R)-5-(6-aminopurin-9-yl)-3-(diethoxyphosphorylmethyl)oxolan-2-yl]methyl benzoate
• ((2S,3S,5R)-5-(6-Amino-9H-purin-9-yl)-3-((diethoxyphosphoryl)methyl)tetrahydrofuran-2-yl)methyl benzoate
• 5'-O-Benzoyl-2',3'-dideoxy-3'-[(diethoxyphosphoryl)methyl]adenosine
• DTXSID00537422
• 90012-86-5

• Inchi： 1S/C22H28N5O6P/c1-3-31-34(29,32-4-2)12-16-10-18(27-14-26-19-20(23)24-13-25-21(19)27)33-17(16)11-30-22(28)15-8-6-5-7-9-15/h5-9,13-14,16-18H,3-4,10-12H2,1-2H3,(H2,23,24,25)/t16-,17-,18-/m1/s1
• InChI Key： ZBDRRGYGDIMDNG-KZNAEPCWSA-N
• SMILES： P(C[C@H]1C[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@@H]1COC(C1C=CC=CC=1)=O)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 489.17772063g/mol
• Monoisotopic Mass: 489.17772063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 150.49000
• LogP: 4.01650